Cas no 77995-35-8 (5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine)

5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine structure
77995-35-8 structure
Product Name:5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
CAS No:77995-35-8
MF:C12H12N4S
MW:244.315480232239
CID:983972
PubChem ID:336251
Update Time:2025-04-20

5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
    • CBMicro_008984; AC1L7J8M; STOCK3S-10204; MolPort-000-225-426; HMS1613A02; SMSF0003713; CCG-20184; STL000930; ZINC00072454;
    • MLS-0463495.0001
    • cid_336251
    • EU-0044569
    • NSC-349835
    • CHEMBL1984849
    • NSC349835
    • 77995-35-8
    • DTXSID20965723
    • 5141-96-8
    • BIM-0009212.P001
    • Z56763334
    • HMS1613A02
    • BDBM87113
    • CBMicro_008984
    • CCG-20184
    • SMSF0003713
    • AKOS000644126
    • STL000930
    • Inchi: 1S/C12H12N4S/c1-7-14-12-10(11-15-13-6-16(7)11)8-4-2-3-5-9(8)17-12/h6H,2-5H2,1H3
    • InChI Key: PONPELTUPXRSHB-UHFFFAOYSA-N
    • SMILES: S1C2=C(C3=NN=CN3C(C)=N2)C2=C1CCCC2

Computed Properties

  • Exact Mass: 244.07846
  • Monoisotopic Mass: 244.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.62
  • Refractive Index: 1.872
  • PSA: 43.08
  • LogP: 2.52620

5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine Related Literature

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